Cas no 469-39-6 (9,19-Cycloergost-24(28)-en-3-ol,4,14-dimethyl-, (3b,4a,5a)-)

9,19-Cycloergost-24(28)-en-3-ol,4,14-dimethyl-, (3b,4a,5a)- structure

469-39-6 structure

Product Name:9,19-Cycloergost-24(28)-en-3-ol,4,14-dimethyl-, (3b,4a,5a)-

CAS No:469-39-6

Molecular Formula:C₃₀H₅₀O

Molecular Weight:426.7174

CID:330884

PubChem ID:101690

9,19-Cycloergost-24(28)-en-3-ol,4,14-dimethyl-, (3b,4a,5a)- Properties

Names and Identifiers

- 9,19-Cycloergost-24(28)-en-3-ol,4,14-dimethyl-, (3b,4a,5a)-
- Cycloeucalenol
- (3beta,4alpha,5alpha,9beta)-4,14-Dimethyl-9,19-cycloergost-24(28)-en-3-ol
- 9,19-cycloergost-24(28)-en-3-ol, 4,14-dimethyl-, (3beta,4alpha,5alpha,9beta)-
- 24-Methylene-29-norcycloartan-3β-ol
- [ "24-Methylene-29-norcycloartan-3β-ol" ]
- CYCLOARTANOL, 4.BETA.-DEMETHYL-24-METHYLENE
- 7OF1Q9UE9R
- CS-0024024
- 9,19-Cycloergost-24(28)-en-3-ol, 4,14-dimethyl-, (3.beta.,4.alpha.,5.alpha.)-
- SCHEMBL569261
- 469-39-6
- 3.BETA.-CYCLOEUCALENOL
- GLXC-17775
- HY-N3666
- AKOS040761557
- LMST01100011
- 4.ALPHA.,14.ALPHA.-DIMETHYL-9,19-CYCLOPROPANE-24(28)-METHYLENECHOLESTAN-3.BETA.-OL
- DTXSID70963693
- Cycloleucalenol
- 296B38AD-04D4-47A1-8AC8-D97BD9BE6224
- 9,19-Cyclo-5.alpha.,9.beta.-ergost-24(28)-en-3.beta.-ol, 4.alpha.,14-dimethyl-
- UNII-7OF1Q9UE9R
- FS-9905
- 9,19-Cycloergost-24(28)-en-3-ol, 4,14-dimethyl-, (3beta,4alpha,5alpha)-
- 3beta,4alpha,5alpha-4,14-dimethyl-9,19-cycloergost-24(28)-en-3-ol
- 4,14-Dimethyl-9,19-cycloergost-24(28)-en-3-ol
- (1S,3R,6S,7S,8S,11S,12S,15R,16R)-7,12,16-trimethyl-15-[(2R)-6-methyl-5-methylideneheptan-2-yl]pentacyclo[9.7.0.01,3.03,8.012,16]octadecan-6-ol
- C02141
- CHEMBL225634
- 9,19-Cyclo-5,9-ergost-24(28)-en-3-ol, 4,14-dimethyl-
- CHEBI:16653
- Q27102014
- 4alpha,14-dimethyl-9beta,19-cyclo-5alpha-ergost-24(28)-en-3beta-ol
- cycloleucalenol
- cycloeucalenol
- 3-Epicycloeucalenol
- CYCLOARTANOL, 4BETA-DEMETHYL-24-METHYLENE
- 9,19-Cyclo-5alpha,9beta-ergost-24(28)-en-3beta-ol, 4alpha,14-dimethyl-
- 4ALPHA,14ALPHA-DIMETHYL-9,19-CYCLOPROPANE-24(28)-METHYLENECHOLESTAN-3BETA-OL
- DA-62589
- (1S,3R,6S,7S,8S,11S,12S,15R,16R)-7,12,16-trimethyl-15-((2R)-6-methyl-5-methylideneheptan-2-yl)pentacyclo(9.7.0.01,3.03,8.012,16)octadecan-6-ol
- 3beta-Cycloeucalenol
- +Expand
- InChIKey： HUNLTIZKNQDZEI-HCMAIDQDSA-N
- Inchi： InChI=1S/C30H50O/c1-19(2)20(3)8-9-21(4)23-12-14-28(7)26-11-10-24-22(5)25(31)13-15-29(24)18-30(26,29)17-16-27(23,28)6/h19,21-26,31H,3,8-18H2,1-2,4-7H3/t21-,22+,23?,24?,25+,26?,27-,28+,29?,30?/m1/s1
- SMILES： CC(C(CC[C@H](C1CC[C@]2(C3CCC4[C@@H]([C@H](CCC54CC35CC[C@]12C)O)C)C)C)=C)C

Computed Properties

Exact Mass: 426.386166214g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 5
Monoisotopic Mass: 426.386166214g/mol
Heavy Atom Count: 31
Complexity: 739
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 10
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 9.9
Topological Polar Surface Area: 20.2Å²

Experimental Properties

Boiling Point: 508.0±19.0 °C at 760 mmHg
Vapor Pressure: 0.0±3.0 mmHg at 25°C
Flash Point: 222.7±13.7 °C
Color/Form: Powder
Density: 1.0±0.1 g/cm3

9,19-Cycloergost-24(28)-en-3-ol,4,14-dimethyl-, (3b,4a,5a)- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AG28301-5mg	Cycloeucalenol	469-39-6	97.5%	5mg	$577.00	2024-04-20
TargetMol Chemicals	TN3742-5 mg	Cycloeucalenol	469-39-6	98%	5mg	￥ 3,230
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN3742-1 mg	Cycloeucalenol	469-39-6		1mg	￥2035.00	2022-04-26

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9,19-Cycloergost-24(28)-en-3-ol,4,14-dimethyl-, (3b,4a,5a)- Related Literature

1. 281. The chemistry of extractives from hardwoods. Part XXVI. Experiments on cycloeucalenol, a new triterpene from Eucalyptus microcorys

J. S. G. Cox,F. E. King,T. J. King J. Chem. Soc. 1956 1384
2. Buxus alkaloids. Part VII. The isolation and the constitutions of ten new alkaloids from the weak-base fractions of two species, B. microphylla Sieb. et Zucc. var. suffruticosa Makino and B. microphylla Sieb. et Zucc. var. suffruticosa Makino forma major Makino

T. Nakano,S. Terao,Y. Saeki J. Chem. Soc. C 1966 1412
3. Phytosterol biosynthesis in banana peel. Initial removal of the 4α-methyl group of 24-methylenecycloartanol during its conversion into cycloeucalenol in Musa sapientum

Furn F. Knapp,Harold J. Nicholas J. Chem. Soc. D 1970 399
4. 317. Extractives from woods. Part VII. Extractives from Cephalosphaera usambarensis warb

Wesley Cocker,T. B. H. McMurry,M. S. Ntamila J. Chem. Soc. 1965 1692
5. The meliacins (limonoids): minor constituents of Khaya anthotheca: reduction of the meliacins with zinc–copper couple

Donald E. U. Ekong,Joseph I. Okogun,B. Lucas Sondengam J. Chem. Soc. Perkin Trans. 1 1975 2118
6. In vitro incorporation of 2H at the C-10 methyl group of obtusifoliol during the enzymatic cleavage of the 9β,19β-cyclopropane ring of cycloeucalenol

Alain Rahier,Pierre Benveniste,Luigi Cattel J. Chem. Soc. Chem. Commun. 1976 287
7. 4α-Methyl-5α,14β-ergosta-8,24(241)-dien-3β-ol (“triticusterol”): the first naturally occurring 14β(H)-steroid

Toshihiro Akihisa,Wilhelmus C. M. C. Kokke,Kazuo Koike,Yumiko Kimura,Chiyo Mizukami,Aya Sadaie,Takenori Maruyama,Tamotsu Nikaido J. Chem. Soc. Perkin Trans. 1 1999 497
8. The biosynthesis of triterpenoids, steroids, and carotenoids

D. M. Harrison Nat. Prod. Rep. 1988 5 387
9. 107. The structure of cycloeucalenol

J. S. G. Cox,F. E. King,T. J. King J. Chem. Soc. 1959 514
10. Exploring the inhibitory potential of Nigella sativa against dengue virus NS2B/NS3 protease and NS5 polymerase using computational approaches

Mamuna Mukhtar,Haris Ahmed Khan,Najam us Sahar Sadaf Zaidi RSC Adv. 2023 13 18306

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